4-fluoro-5-formyl-2-nitrobenzene-1-sulfonyl chloride
Overview
Description
The compound “4-fluoro-5-formyl-2-nitrobenzene-1-sulfonyl chloride” is likely to be an organic compound containing a benzene ring with various substituents, including a fluoro group, a formyl group, a nitro group, and a sulfonyl chloride group .
Synthesis Analysis
The synthesis of such a compound would likely involve electrophilic aromatic substitution reactions . The exact synthesis pathway would depend on the specific reagents and conditions used.Molecular Structure Analysis
The molecular structure of this compound would consist of a benzene ring with the aforementioned substituents. The exact structure would depend on the positions of these substituents on the benzene ring .Chemical Reactions Analysis
The compound would likely undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution . The presence of the sulfonyl chloride group could also make it a good electrophile for nucleophilic substitution reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the presence of the sulfonyl chloride group could make it reactive towards nucleophiles .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-5-formyl-2-nitrobenzene-1-sulfonyl chloride involves the introduction of a formyl group, a nitro group, and a sulfonyl chloride group onto a fluorobenzene ring. This can be achieved through a series of reactions starting with the fluorobenzene as the starting material.", "Starting Materials": [ "4-fluorobenzene", "Formaldehyde", "Nitric acid", "Sulfuric acid", "Thionyl chloride" ], "Reaction": [ "Step 1: Nitration of 4-fluorobenzene with nitric acid and sulfuric acid to form 4-fluoro-1-nitrobenzene", "Step 2: Reduction of 4-fluoro-1-nitrobenzene with a reducing agent such as iron and hydrochloric acid to form 4-fluoroaniline", "Step 3: Formylation of 4-fluoroaniline with formaldehyde and hydrochloric acid to form 4-fluoro-5-formylaniline", "Step 4: Nitration of 4-fluoro-5-formylaniline with nitric acid and sulfuric acid to form 4-fluoro-5-formyl-2-nitroaniline", "Step 5: Sulfonation of 4-fluoro-5-formyl-2-nitroaniline with sulfuric acid and thionyl chloride to form 4-fluoro-5-formyl-2-nitrobenzenesulfonic acid chloride", "Step 6: Chlorination of 4-fluoro-5-formyl-2-nitrobenzenesulfonic acid chloride with thionyl chloride to form 4-fluoro-5-formyl-2-nitrobenzene-1-sulfonyl chloride" ] } | |
CAS RN |
2386859-37-4 |
Product Name |
4-fluoro-5-formyl-2-nitrobenzene-1-sulfonyl chloride |
Molecular Formula |
C7H3ClFNO5S |
Molecular Weight |
267.6 |
Purity |
95 |
Origin of Product |
United States |
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